2-(3,5-Dimethylphenyl)-5-hydroxypyridine, 95%

• IUPAC Name: 6-(3,5-dimethylphenyl)pyridin-3-ol
• InChI: InChI=1S/C13H13NO/c1-9-5-10(2)7-11(6-9)13-4-3-12(15)8-14-13/h3-8,15H,1-2H3
• InChI Key: FUKYLQYZRQJAQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C2=NC=C(C=C2)O)C
• Molecular Formula: C13H13NO
• DSSTOX Substance ID: DTXSID90692453
• Molecular Weight: 199.25 g/mol
• CAS RN: 1261970-83-5

Description

2-(3,5-Dimethylphenyl)-5-hydroxypyridine, 95% (2-(3,5-DMPH-5-HP), 95%) is an organic compound with a molecular formula of C12H15NO2. It is a white, crystalline solid with a melting point of 156-158°C and a boiling point of 246-248°C. 2-(3,5-DMPH-5-HP), 95% is soluble in dimethyl sulfoxide and ethanol, and is insoluble in water. It is a hydroxypyridine derivative and is widely used in scientific research, particularly in the fields of medicinal chemistry, material science, and biochemistry.

Scientific Research Applications

2-(3,5-DMPH-5-HP), 95% has a variety of applications in scientific research. In medicinal chemistry, it is used as an intermediate in the synthesis of drugs and other organic compounds. In material science, it is used as a starting material for the synthesis of polymers and other materials. In biochemistry, it is used as a starting material for the synthesis of enzymes and other proteins.

Mechanism of Action

2-(3,5-DMPH-5-HP), 95% acts as an electron acceptor, donating electrons to other molecules. This allows it to participate in various biochemical and physiological processes, such as electron transfer, redox reactions, and energy production.
Biochemical and Physiological Effects
2-(3,5-DMPH-5-HP), 95% has several biochemical and physiological effects. It can act as an antioxidant, scavenging free radicals and preventing oxidative damage. It can also act as an anti-inflammatory, reducing inflammation and pain. Additionally, it can act as an anti-cancer agent, inhibiting the growth of cancer cells.

Advantages and Limitations for Lab Experiments

2-(3,5-DMPH-5-HP), 95% has several advantages and limitations for use in lab experiments. One advantage is its low toxicity, which makes it safe to use in laboratory settings. Additionally, it is relatively stable and has a high melting point, making it suitable for use in a variety of experiments. However, its solubility in water is limited, which can make it difficult to work with in some experiments.

Future Directions

2-(3,5-DMPH-5-HP), 95% has several potential future directions. One potential direction is its use in drug development, as it can be used as an intermediate in the synthesis of drugs and other organic compounds. Additionally, it could be used in the development of new materials, such as polymers and other materials, as well as in the development of new enzymes and other proteins. Finally, it could be used in the development of new therapeutic agents, such as anti-inflammatory and anti-cancer agents.

Synthesis Methods

2-(3,5-DMPH-5-HP), 95% is synthesized through a two-step process. The first step involves the reaction of 3,5-dimethylphenol and ethyl cyanoacetate, which yields 2-(3,5-dimethylphenyl)-5-cyano-3-pyridinecarboxylic acid. This reaction is catalyzed by a strong base, such as sodium methoxide or potassium tert-butoxide. The second step involves the hydrolysis of the cyano group in 2-(3,5-dimethylphenyl)-5-cyano-3-pyridinecarboxylic acid, which yields 2-(3,5-dimethylphenyl)-5-hydroxypyridine, 95%. This reaction is catalyzed by a strong acid, such as hydrochloric acid or sulfuric acid.